Cas no 2303-47-1 (Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene)
Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene Chemical and Physical Properties
Names and Identifiers
-
- 2-Butene-1,4-diol,1,4-dimethanesulfonate, (2Z)-
- (Z)-but-2-ene-1,4-diyl dimethanesulfonate
- SCHEMBL4465842
- DTXSID301236055
- MFCD01656378
- AI3-62364
- VCA88656
- 2303-47-1
- 2-Butene-1,4-diol, 1,4-dimethanesulfonate, (2Z)-
- ROPXCSBPIJQJTK-ARJAWSKDSA-N
- methanesulfonic acid [(Z)-4-methylsulfonyloxybut-2-enyl] ester
- [(Z)-4-methylsulfonyloxybut-2-enyl] methanesulfonate
- 2-Butene-1,4-diol,1,4-dimethanesulfonate
- BUT-2-ENE-1,4-DIYLDIMETHANESULFONATE
- A837017
- cis-1,4-Bis-(methylsulfonyloxy)-but-2-ene (predominantly cis)
- BUT-2-ENE-1,4-DIYL DIMETHANESULFONATE
- CB 2094
- 70886-56-5
- 2-BUTENE-1,4-DIOL, DIMETHANESULFONATE, (Z)-
- CIS-1,4-BIS-(METHYLSULFONYLOXY)-BUT-2-ENE
- CS-0341895
- cis-1,4-bis(methanesulfonyloxy)-2-butene
- cis-2-Butene-1,4-diol dimethanesulfonate
- Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene
-
- Inchi: 1S/C6H12O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h3-4H,5-6H2,1-2H3/b4-3-
- InChI Key: ROPXCSBPIJQJTK-ARJAWSKDSA-N
- SMILES: S(C)(=O)(=O)OC/C=C\COS(C)(=O)=O
Computed Properties
- Exact Mass: 244.00756
- Monoisotopic Mass: 244.007529
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: -0.6
Experimental Properties
- Density: 1.359 (estimate)
- Boiling Point: 134.5°C (estimate)
- Flash Point: 239.3°C
- Refractive Index: 1.5630 (estimate)
- PSA: 86.74
Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M493183-50mg |
Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene |
2303-47-1 | 50mg |
$190.00 | 2023-05-17 | ||
| TRC | M493183-250mg |
Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene |
2303-47-1 | 250mg |
$ 800.00 | 2023-09-06 | ||
| TRC | M493183-500mg |
Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene |
2303-47-1 | 500mg |
$1499.00 | 2023-05-17 |
Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene
Recent Advances in the Study of Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene (CAS: 2303-47-1) in Chemical Biology and Pharmaceutical Research
Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene (CAS: 2303-47-1) is a bifunctional alkylating agent that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive sulfonate esters, has been explored for its ability to crosslink biomolecules, making it a valuable tool in drug discovery and development. Recent studies have focused on its mechanism of action, synthetic utility, and therapeutic potential, particularly in the context of cancer therapy and targeted drug delivery.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a crosslinking agent in the development of antibody-drug conjugates (ADCs). The researchers demonstrated that Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene could effectively link cytotoxic payloads to monoclonal antibodies, enhancing the stability and efficacy of the resulting ADCs. The study highlighted the compound's superior reactivity compared to traditional crosslinkers, suggesting its potential for improving the therapeutic index of ADCs in oncology.
In addition to its applications in ADCs, recent research has explored the use of Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene in the synthesis of novel small-molecule inhibitors. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the development of a series of kinase inhibitors utilizing this compound as a key intermediate. The study revealed that the sulfonate groups of Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene facilitated the introduction of electrophilic moieties, enabling the design of potent and selective inhibitors targeting aberrant signaling pathways in cancer cells.
Another area of active research involves the compound's potential as a DNA alkylating agent. A recent preprint on bioRxiv (2024) examined the interactions of Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene with genomic DNA, revealing its ability to induce interstrand crosslinks (ICLs) at specific sequences. These findings have implications for the development of new chemotherapeutic agents, as ICLs are known to disrupt DNA replication and transcription, leading to cell death in rapidly dividing cancer cells.
Despite these promising applications, challenges remain in the optimization of Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene for clinical use. Recent toxicological studies, such as those published in Chemical Research in Toxicology (2023), have highlighted the need for improved selectivity to minimize off-target effects. Researchers are now exploring structural modifications and prodrug strategies to enhance the compound's therapeutic window while maintaining its potent alkylating activity.
In conclusion, Cis-1,4-Bis-(Methylsulfonyloxy)-But-2-Ene (CAS: 2303-47-1) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its unique reactivity profile and ability to crosslink biomolecules make it valuable for applications ranging from ADC development to small-molecule inhibitor design. Ongoing research aims to address current limitations and unlock the full potential of this compound in drug discovery and therapeutic interventions.
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